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Compound of Interest

Triethylene glycol monobenzyl
Compound Name:
ether

Cat. No.: B150724

Technical Guide: Triethylene Glycol Monobenzyl
Ether

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of triethylene glycol monobenzyl ether,
focusing on its fundamental chemical properties. The information is presented to be a practical
resource for professionals in scientific research and development.

Core Molecular Information

Triethylene glycol monobenzyl ether is a chemical compound with specific physical and
chemical properties. Its molecular identity is defined by its constituent atoms and their
arrangement.

Key Molecular and Physical Properties

The fundamental quantitative data for triethylene glycol monobenzyl ether are summarized
in the table below for ease of reference and comparison.
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Property Value Citations
Molecular Formula C13H2004 [1112]
Molecular Weight 240.299 g/mol [1][3]
Exact Mass 240.13615911 [1]
Density 1.085 g/cm3 [1]

Boiling Point 358 °C at 760 mmHg [1][4]
Flash Point 170.3°C [1]
Refractive Index 1.505 [1]

Hydrogen Bond Donor Count 1

[1]

Hydrogen Bond Acceptor

4 1
Count ]
Rotatable Bond Count 10 [1]
Complexity 158 [1]

Experimental Protocols

While specific experimental protocols involving triethylene glycol monobenzyl ether in

complex biological assays are not extensively detailed in publicly available literature, its

synthesis is a well-documented procedure. The following protocol outlines a common method

for its preparation.

Synthesis of Triethylene Glycol Monobenzyl Ether

Objective: To synthesize triethylene glycol monobenzyl ether from triethylene glycol and

benzyl chloride.

Materials:

o Triethylene glycol (30 g, 0.2 mol)

e Sodium hydroxide (NaOH) (8 g)
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o Deionized water (8 mL)

e Benzyl chloride (7 mL, 0.062 mol)

» Saturated sodium chloride solution

» Dichloromethane

e Anhydrous magnesium sulfate

« Silica gel for column chromatography

o Ethyl acetate

e Methanol

Procedure:

e Dissolve 30 g of triethylene glycol in a solution of 8 g of sodium hydroxide in 8 mL of water.
e Stir the mixture for 10 minutes.

e Slowly add 7 mL of benzyl chloride to the reaction mixture.
e Heat the mixture to 100 °C and continue stirring overnight.

 After the reaction is complete, dilute the crude product with 500 mL of saturated sodium
chloride solution.

o Extract the product with dichloromethane (2 x 400 mL).
o Combine the organic layers and dry them with anhydrous magnesium sulfate.
o Concentrate the solution under reduced pressure to remove the solvent.

 Purify the resulting product by column chromatography using silica gel as the stationary
phase and an eluent of ethyl acetate to ethyl acetate/methanol (10:1, v/v).

e The final product is a light yellow oil.[5]
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Logical Workflow

The synthesis of triethylene glycol monobenzyl ether follows a clear and logical workflow,
from the initial reaction to the final purification of the product. This process is visualized in the
diagram below.

1. Reagent Preparation 2. Reaction
- Triethylene Glycol Addition - Mix Reagents Work-up

- NaOH Solution 7| - Heat to 100°C

- Benzyl Chloride - Stir Overnight

6. Final Product
- Triethylene Glycol
Monobenzyl Ether

3. Extraction 4. Drying & Concentration
> - Dilute with NaCl  — - Dry with MgSO4  —
- Extract with Dichloromethane - Remove Solvent

5. Purification solation
- Column Chromatography

Click to download full resolution via product page

Caption: Workflow for the synthesis of triethylene glycol monobenzyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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